1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide

• IUPAC Name: 1-(N-(2-acetamidoacetyl)anilino)-N-(2,6-dimethylphenyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C25H31N3O3/c1-18-11-10-12-19(2)23(18)27-24(31)25(15-8-5-9-16-25)28(21-13-6-4-7-14-21)22(30)17-26-20(3)29/h4,6-7,10-14H,5,8-9,15-17H2,1-3H3,(H,26,29)(H,27,31)
• InChI Key: LFTXXJXOJTZAMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2(CCCCC2)N(C3=CC=CC=C3)C(=O)CNC(=O)C
• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol

Description

1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide, also known as AGNPC, is a cyclic peptide that has been extensively studied for its potential applications in scientific research. AGNPC is a synthetic compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of 1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide is not fully understood, but it is thought to involve the binding of the cyclic peptide to specific protein targets. 1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide has been shown to bind to a range of proteins, including enzymes and receptors, and may act as an inhibitor or modulator of their activity.
Biochemical and Physiological Effects
1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of receptor function, and the induction of apoptosis in cancer cells. 1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide has also been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to bind to a range of proteins. However, its high cost and limited availability may limit its use in some experiments.

Future Directions

There are several potential future directions for research on 1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide, including the development of new synthetic methods, the identification of novel protein targets, and the investigation of its potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide and its effects on protein function.

Scientific Research Applications

1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and drug design. 1-[(N-acetylglycyl)(phenyl)amino]-N-(2,6-dimethylphenyl)cyclohexanecarboxamide has been shown to bind to a range of proteins, including enzymes and receptors, making it a valuable tool for studying protein function.